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Compound of Interest

Compound Name: Thiacloprid

Cat. No.: B6259828

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Thiacloprid, a neonicotinoid insecticide, has been widely used in agriculture to control sucking
and chewing insects. However, its potential impact on non-target organisms and the broader
environment has led to rigorous scrutiny and regulatory actions in various regions. This
technical guide provides a comprehensive review of the environmental risk assessment data
for Thiacloprid, focusing on its ecotoxicological effects and environmental fate. The
information is presented to facilitate a deeper understanding for researchers, scientists, and
professionals involved in drug and pesticide development.

Ecotoxicological Data

The potential risk of Thiacloprid to non-target organisms is a primary concern in its
environmental risk assessment. The following tables summarize the key quantitative data on its
toxicity to various terrestrial and aquatic species.

Table 1: Avian Toxicity of Thiacloprid
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Value (mg/kg

Species Test Type Endpoint bw) Source
w
Colinus
virginianus Acute Oral LD50 1730
(Bobwhite quail)
Anas
platyrhynchos Acute Oral LD50 >2000
(Mallard duck)
Colinus
virginianus Dietary LC50 >5000 ppm
(Bobwhite quail)
Anas
platyrhynchos Dietary LC50 >5000 ppm
(Mallard duck)
Table 2: Aquatic Toxicity of Thiacloprid
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(Earthworm)

Species Test Type Endpoint Value Source
Oncorhynchus
mykiss (Rainbow  96-hour Acute LC50 25.2 mg/L [1]
trout)
Lepomis
macrochirus 96-hour Acute LC50 30.2 mg/L
(Bluegill sunfish)
Daphnia magna EC50
48-hour Acute o >85.1 mg/L [2]
(Water flea) (Immobilisation)
Hyalella azteca
] 48-hour Acute LC50 0.0378 mg/L [1]
(Amphipod)
Chironomus .
o ) 28-day Chronic EC50 1.8 pg/L [3]
riparius (Midge)
Culex pipiens )
] 14-day Chronic LC50 6.04 pg/L [3]
(Mosquito)
Table 3: Honeybee and Earthworm Toxicity of Thiacloprid
Species Test Type Endpoint Value Source
Apis mellifera
Acute Contact LD50 37.8 1 g/bee
(Honeybee)
Apis mellifera
Acute Oral LD50 17.32 p g/bee
(Honeybee)
Eisenia fetida ]
14-day Acute LC50 >1000 mg/kg soil

Environmental Fate of Thiacloprid

The persistence and mobility of Thiacloprid in the environment are critical factors in assessing
its long-term risks. The following table summarizes key data on its degradation and dissipation
in various environmental compartments.
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Table 4: Environmental Fate of Thiacloprid

Parameter Medium Endpoint Value Source
Aerobic Soil ]

Soll DT50 0.6 - 3.8 days
Metabolism

Anaerobic Soil

] Soll DT50 10 - 63 days
Metabolism
Agqueous ]

) Water (pH 7) Half-life Stable
Photolysis

) Water (pH 5, 7, ]
Hydrolysis Half-life Stable

9)

Experimental Protocols

The ecotoxicological and environmental fate data presented above are generated using
standardized experimental protocols, primarily those established by the Organisation for
Economic Co-operation and Development (OECD). These guidelines ensure the reliability and
comparability of the data.

Avian Toxicity Testing

o Acute Oral Toxicity (OECD Guideline 223): This test is designed to determine the median
lethal dose (LD50) of a substance to birds after a single oral dose. The test involves a limit
test at a high dose, and if mortality occurs, a dose-response study with multiple dose levels
is conducted. Key parameters monitored include mortality, clinical signs of toxicity, and body
weight changes over a 14-day observation period.

 Dietary Toxicity (OECD Guideline 205): This guideline evaluates the toxicity of a substance
when administered to birds in their diet over a 5-day exposure period, followed by a 3-day
observation period. The primary endpoint is the median lethal concentration (LC50).
Observations include mortality, signs of toxicity, body weight, and food consumption.

Aquatic Ecotoxicity Testing
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Fish, Acute Toxicity Test (OECD Guideline 203): This test determines the concentration of a
substance that is lethal to 50% of a test population of fish (LC50) over a 96-hour exposure
period. Fish are exposed to a range of concentrations of the test substance, and mortality is
recorded at 24, 48, 72, and 96 hours.

Daphnia sp., Acute Immobilisation Test (OECD Guideline 202): This test assesses the acute
toxicity of a substance to Daphnia magna by determining the concentration that immobilizes
50% of the daphnids (EC50) within a 48-hour exposure period. Young daphnids are exposed
to various concentrations of the test substance, and their mobility is observed at 24 and 48
hours.

Environmental Fate Testing

Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307): This guideline is used
to determine the rate and pathway of degradation of a substance in soil under both aerobic
and anaerobic conditions. Radiolabeled test substance is typically applied to soil samples,
which are then incubated under controlled conditions. The decline of the parent compound
and the formation and decline of major transformation products are monitored over time to
calculate the dissipation time 50% (DT50).

Phototransformation of Chemicals in Water (OECD Guideline 316): This test evaluates the
potential for a chemical to be degraded by sunlight in water through direct photolysis. A
solution of the test substance in a buffer is irradiated with a light source that simulates
natural sunlight. The concentration of the test substance is measured at various time points
to determine the rate of phototransformation and calculate the half-life.

Mode of Action and Environmental Risk Assessment
Workflow

Thiacloprid's Mode of Action: Nicotinic Acetylcholine
Receptor (hnAChR) Agonist

Thiacloprid, like other neonicotinoid insecticides, acts as an agonist at the nicotinic

acetylcholine receptors (nNAChRs) in the central nervous system of insects. This leads to the

continuous stimulation of nerve cells, resulting in paralysis and death of the target insect. In

non-target organisms, this mode of action can also lead to adverse effects.
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Thiacloprid's agonistic action on the nicotinic acetylcholine receptor.

Generalized Environmental Risk Assessment Workflow
for a Pesticide

The environmental risk assessment for a pesticide like Thiacloprid is a systematic process
that evaluates the potential for adverse effects on the environment. It involves several key
stages, from problem formulation to risk characterization and management.
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A generalized workflow for the environmental risk assessment of a pesticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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